Cas no 1994778-48-1 (Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro-)

• Product Name: Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro-
• CAS No: 1994778-48-1
• MF: C₈H₁₄BrF₃
• MW: 247.095972537994
• CID: 5285795
• Update Time: 2025-05-19

Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-3-ethyl-1,1,1-trifluoropentane
• Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro-

• Inchi： 1S/C8H14BrF3/c1-3-7(4-2,6-9)5-8(10,11)12/h3-6H2,1-2H3
• InChI Key： ZRWZJIAWWFNZQD-UHFFFAOYSA-N
• SMILES： BrCC(CC)(CC)CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro-

Comprehensive Overview of Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro- (CAS No. 1994778-48-1)

The chemical compound Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro- (CAS No. 1994778-48-1) is a fluorinated organic derivative with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced material sciences. Its bromomethyl and trifluoro functional groups make it a versatile intermediate in synthetic chemistry, enabling the development of novel compounds with enhanced properties.

One of the key reasons for the growing interest in Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro- is its role in the synthesis of fluorinated building blocks. Fluorinated compounds are increasingly sought after in drug discovery, as they often exhibit improved metabolic stability and bioavailability. Researchers are actively exploring its use in the design of next-generation therapeutics, particularly in oncology and central nervous system (CNS) disorders. The CAS No. 1994778-48-1 is frequently cited in patents and academic papers, highlighting its importance in modern chemistry.

In addition to pharmaceutical applications, Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro- is also being investigated for its potential in agrochemical formulations. The introduction of fluorine atoms into pesticide and herbicide structures can enhance their efficacy and environmental compatibility. This aligns with the global trend toward sustainable agriculture, where fluorinated agrochemicals are gaining traction due to their lower application rates and reduced ecological impact.

The compound's bromomethyl group further expands its utility, serving as a reactive site for cross-coupling reactions and other transformations. This feature is particularly valuable in material science, where 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro-pentane can be used to modify polymers and coatings, imparting desirable properties such as water repellency and chemical resistance. Such innovations are critical in industries ranging from electronics to automotive manufacturing.

From an analytical perspective, CAS No. 1994778-48-1 presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its structure and purity. Researchers often search for "synthesis of 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro-pentane" or "applications of fluorinated pentanes," reflecting the demand for detailed methodological insights. These queries underscore the compound's relevance in both academic and industrial settings.

Environmental and safety considerations are also paramount when working with Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro-. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. The compound's stability under various conditions is a topic of ongoing research, with studies focusing on its degradation pathways and potential byproducts. This aligns with the broader push for greener chemistry practices and reduced environmental footprints.

Looking ahead, the future of Pentane, 3-(bromomethyl)-3-ethyl-1,1,1-trifluoro- appears promising. Its multifaceted applications and compatibility with cutting-edge technologies position it as a valuable asset in synthetic chemistry. As industries continue to prioritize innovation and sustainability, compounds like CAS No. 1994778-48-1 will likely play a pivotal role in shaping the next wave of scientific advancements.